5-(2,4-Dimethylphenyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-(2,4-dimethylphenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C10H11N3S/c1-6-3-4-8(7(2)5-6)9-12-13-10(11)14-9/h3-5H,1-2H3,(H2,11,13)
• InChI Key: LUGKVXLLEIAWIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NN=C(S2)N)C
• Molecular Formula: C10H11N3S
• Molecular Weight: 205.28 g/mol

Description

5-(2,4-Dimethylphenyl)-1,3,4-thiadiazol-2-amine (DMTA) is an organic compound belonging to the thiadiazol class of heterocyclic compounds. It is a colorless solid that is soluble in organic solvents and is used in scientific research and laboratory experiments. DMTA has a wide range of applications in organic chemistry, pharmaceuticals, and materials science.

Scientific Research Applications

Structural Properties and Synthesis

2-(2,4-Dichlorophenyl)-3-[5-(3,5-dimethylphenyl)-1,3,4-thiadiazol-2-yl]thiazolidin-4-one This compound was synthesized from N-(2,4-dichlorophenyl)-5-(3,5-dimethylphenyl)-1,3,4-thiadiazol-2-amine and mercaptoacetic acid. The structure features a thiazolidinone ring with a twist conformation, with the 2,4-dichlorophenyl ring nearly perpendicular to the thiadiazole ring, and the 3,5-dimethylphenyl ring nearly coplanar with the thiadiazole ring. An intramolecular C—H⋯N hydrogen bond is present in this structure (Wan et al., 2007).

Synthesis of 1,3,4-Thiadiazoles and 1,2,4-Triazole Derivatives A series of 1,3,4-thiadiazoles and 1,2,4-triazole derivatives were synthesized, with N-(2,4-Dimethylphenyl)-5-(4-nitrophenyl)-1,3,4-thiadiazol-2-amine showing excellent antioxidant activity. Other compounds demonstrated potent urease inhibitory activities (Khan et al., 2010).

Synthesis of Four 1,3,4-Thiadiazoles Derivatives 5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-amine was synthesized through reactions with substituted salicylaldehyde, producing Schiff bases. The structures were characterized by IR and 1HNMR (Ling, 2007).

Biological and Chemical Activities

Antiproliferative and Antimicrobial Properties 1,3,4-Thiadiazole compounds, including Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine, were designed and synthesized to investigate their biological activities. Some compounds showed high DNA protective ability, strong antimicrobial activity against S. epidermidis, and cytotoxicity on cancer cell lines, indicating potential applications in chemotherapy (Gür et al., 2020).

Insecticidal Activity New 1,3,4-thiadiazole and 1,3,4-thiadiazolo[3,2-a]pyrimidine derivatives were synthesized and evaluated for insecticidal activity against the cotton leaf worm (Spodoptera littoralis). The 1,3,4-thiadiazolo[3,2-a]pyrimidine derivatives showed remarkable results, indicating potential in pest control applications (Ismail et al., 2021).